Cas no 62559-48-2 (1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethoxy-3,3',5,5'-tetranitro-)

1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethoxy-3,3',5,5'-tetranitro- structure
62559-48-2 structure
Product Name:1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethoxy-3,3',5,5'-tetranitro-
CAS No:62559-48-2
MF:C18H18N4O14
MW:514.353925228119
CID:440152
PubChem ID:12336096
Update Time:2025-04-19

1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethoxy-3,3',5,5'-tetranitro- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethoxy-3,3',5,5'-tetranitro-
    • 1,3,5-trimethoxy-2,4-dinitro-6-(2,4,6-trimethoxy-3,5-dinitrophenyl)benzene
    • DTXSID50491348
    • 62559-48-2
    • 2,2',4,4',6,6'-Hexamethoxy-3,3',5,5'-tetranitro-1,1'-biphenyl
    • Inchi: 1S/C18H18N4O14/c1-31-13-7(14(32-2)10(20(25)26)17(35-5)9(13)19(23)24)8-15(33-3)11(21(27)28)18(36-6)12(22(29)30)16(8)34-4/h1-6H3
    • InChI Key: QGIJCGFQJRTCMY-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=C(C(=C(C=1C1C(=C(C(=C(C=1OC)[N+](=O)[O-])OC)[N+](=O)[O-])OC)OC)[N+](=O)[O-])OC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 514.08194
  • Monoisotopic Mass: 514.08195126g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 7
  • Complexity: 684
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 239Ų

Experimental Properties

  • PSA: 227.94
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd